Cas no 1512497-00-5 (2-amino-1-(4-methylpyridin-2-yl)propan-1-one)

• Product Name: 2-amino-1-(4-methylpyridin-2-yl)propan-1-one
• CAS No: 1512497-00-5
• MF: C₉H₁₂N₂O
• MW: 164.204381942749
• CID: 6231707
• PubChem ID: 165640248
• Update Time: 2025-10-22

2-amino-1-(4-methylpyridin-2-yl)propan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-amino-1-(4-methylpyridin-2-yl)propan-1-one
• EN300-1818470
• 1512497-00-5

• Inchi： 1S/C9H12N2O/c1-6-3-4-11-8(5-6)9(12)7(2)10/h3-5,7H,10H2,1-2H3
• InChI Key： VSNHRQSJJPUOOX-UHFFFAOYSA-N
• SMILES： O=C(C1C=C(C)C=CN=1)C(C)N

Computed Properties

• Exact Mass: 164.094963011g/mol
• Monoisotopic Mass: 164.094963011g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 170
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 56Ų

Additional information on 2-amino-1-(4-methylpyridin-2-yl)propan-1-one

Comprehensive Guide to 2-amino-1-(4-methylpyridin-2-yl)propan-1-one (CAS No. 1512497-00-5): Properties, Applications, and Market Insights

2-amino-1-(4-methylpyridin-2-yl)propan-1-one (CAS No. 1512497-00-5) is a specialized organic compound gaining attention in pharmaceutical and chemical research. This amino ketone derivative features a unique molecular structure combining a pyridine ring with an amino-propanone moiety, making it valuable for various synthetic applications. Researchers are particularly interested in its potential as a building block for drug discovery and medicinal chemistry applications, especially in developing novel therapeutic agents.

The compound's chemical structure consists of a 4-methylpyridin-2-yl group attached to a propan-1-one backbone with an amino substitution at the 2-position. This configuration gives 2-amino-1-(4-methylpyridin-2-yl)propan-1-one distinct physicochemical properties, including moderate polarity and the ability to participate in hydrogen bonding. Recent studies highlight its utility in creating heterocyclic compounds, which are crucial in modern pharmaceutical development. The presence of both amino and carbonyl functional groups makes it a versatile intermediate for organic synthesis.

In pharmaceutical applications, 1512497-00-5 serves as a precursor for developing compounds with potential biological activity. Researchers are exploring its use in creating central nervous system (CNS) targeted molecules, given the structural similarity to known bioactive compounds. The 4-methylpyridine moiety in particular is being investigated for its potential to enhance blood-brain barrier penetration, a critical factor in CNS drug development. These applications align with current industry trends toward precision medicine and targeted therapies.

The synthesis of 2-amino-1-(4-methylpyridin-2-yl)propan-1-one typically involves multi-step organic reactions, with careful control of reaction conditions to ensure high purity. Modern green chemistry approaches are being applied to its production, reflecting the growing demand for sustainable chemical processes. Analytical characterization using techniques like HPLC, mass spectrometry, and NMR spectroscopy confirms the compound's identity and purity, which is particularly important for research applications requiring exact specifications.

Market demand for 1512497-00-5 has been steadily increasing, driven by pharmaceutical research and academic investigations. Suppliers typically offer this compound in research quantities with >95% purity, catering to the needs of medicinal chemists and process development scientists. The growing interest in small molecule drug discovery and fragment-based drug design has created new opportunities for specialized intermediates like this amino ketone derivative.

From a regulatory perspective, 2-amino-1-(4-methylpyridin-2-yl)propan-1-one is handled as a research chemical with appropriate safety precautions. While not classified as hazardous under standard regulations, researchers must follow good laboratory practices when working with this compound. Proper personal protective equipment and ventilation systems are recommended during handling, reflecting the broader industry emphasis on laboratory safety.

Recent scientific literature reveals innovative applications of CAS 1512497-00-5 in developing novel chemical entities. Its structural features make it particularly valuable for creating molecular libraries used in high-throughput screening programs. The compound's hydrogen bond donor/acceptor properties contribute to its potential in designing molecules with specific target interactions, a key aspect of modern drug discovery approaches.

Storage and handling recommendations for 2-amino-1-(4-methylpyridin-2-yl)propan-1-one typically suggest keeping the material in a cool, dry environment, protected from light and moisture. These conditions help maintain the compound's stability over extended periods, which is crucial for research applications where consistent quality is paramount. The compound's shelf life and storage stability are frequent topics of inquiry among researchers considering its use in long-term projects.

Future research directions for 1512497-00-5 may explore its potential in creating more complex molecular architectures. The compound's versatility makes it suitable for combinatorial chemistry approaches and structure-activity relationship studies. As the pharmaceutical industry continues to seek novel chemical space for drug development, intermediates like this amino ketone derivative will likely play increasingly important roles in discovery pipelines.

For researchers considering 2-amino-1-(4-methylpyridin-2-yl)propan-1-one for their projects, several key considerations emerge. The compound's solubility profile makes it suitable for various organic reactions, while its functional group compatibility allows for diverse synthetic transformations. These characteristics, combined with its commercial availability, position it as a practical choice for medicinal chemistry programs focused on innovative therapeutic approaches.